Ethyl oxo[2-(pyridin-3-ylcarbonyl)hydrazinyl]acetate

• Molecular Formula: C10H11N3O4
• Molecular Weight: 237.21 g/mol
• IUPAC Name: ethyl 2-oxo-2-[2-(pyridine-3-carbonyl)hydrazinyl]acetate
• InChI: InChI=1S/C10H11N3O4/c1-2-17-10(16)9(15)13-12-8(14)7-4-3-5-11-6-7/h3-6H,2H2,1H3,(H,12,14)(H,13,15)
• InChI Key: SXZDPKCHXLGLKD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NNC(=O)C1=CN=CC=C1

Description

Ethyl oxo[2-(pyridin-3-ylcarbonyl)hydrazinyl]acetate is a useful research compound. Its molecular formula is C10H11N3O4 and its molecular weight is 237.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

28.0 g (204 mmol) of nicotinic hydrazide were dissolved in 700 ml of DMF by gentle heating, then 52.5 g (518 mmol) of triethylamine were added and, while cooling with an ice bath, a solution of 31.7 g (232 mmol) of oxalyl chloride in 40 ml of dichloromethane was added dropwise. The mixture was stirred for 15 minutes and concentrated by evaporation, and the residue was partitioned between water (pH7) and chloroform/isopropanol (10:1). The organic phase was dried and concentrated under reduced pressure.